Cas no 81416-37-7 (Diphenyl-4-methylphenylsulfonium Trifluoromethanesulfonate)

• Product Name: Diphenyl-4-methylphenylsulfonium Trifluoromethanesulfonate
• CAS No: 81416-37-7
• MF: C₂₀H₁₇F₃O₃S₂
• MW: 426.472393751144
• CID: 986725
• PubChem ID: 16213832
• Update Time: 2025-04-20

Diphenyl-4-methylphenylsulfonium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)diphenyl sulfonium trifluoromethanesulfonate
• (4-METHYLPHENYL)DIPHENYLSULFONIUM TRIFLATE
• DIPHENYL(4-METHYLPHENYL)SULFONIUM TRIFLATE
• DIPHENYL-4-METHYLPHENYLSULFONIUM TRIFLUOROMETHANESULFONATE
• DIPHENYL(4-METHYLPHENYL)SULPHONIUM TRIFLATE
• (4-METHYLPHENYL)DIPHENYLSULFONIUM TRIFLA
• (4-methylphenyl)-diphenylsulfanium,trifluoromethanesulfonate
• diphenyl(4-methylphenyl)sulfonium trifluoromethanesulfonate
• diphenyl(4-methylphenyl)sulfonium trifluoromethanesulfonic acid
• diphenyl-p-toluenylsulfonium triflate
• diphenyl-p-tolylsulfonium triflate
• p-tolyldiphenylsulfonium trifluoromethanesulfonate
• MFCD02683564
• 81416-37-7
• Diphenyl(p-tolyl)sulfoniumtrifluoromethanesulfonate
• AKOS015916429
• (4-methylphenyl)-diphenyl-sulfanium; tris(fluoranyl)methanesulfonate
• (4-Methylphenyl)(diphenyl)sulfanium trifluoromethanesulfonate
• Diphenyl(p-tolyl)sulfonium trifluoromethanesulfonate
• SCHEMBL36147
• A840127
• (4-methylphenyl)-diphenylsulfanium;trifluoromethanesulfonate
• (4-methylphenyl)-diphenylsulfonium; trifluoromethanesulfonate
• DTXSID00584133
• diphenyl(4-methyl phenyl)sulfonium triflate
• BS-50814
• 4-methylphenyldiphenylsulfonium trifluoromethanesulfonate
• (4-METHYLPHENYL)DIPHENYLSULFANIUM TRIFLATE
• Diphenyl-4-methylphenylsulfonium Trifluoromethanesulfonate

• Inchi： 1S/C19H17S.CHF3O3S/c1-16-12-14-19(15-13-16)20(17-8-4-2-5-9-17)18-10-6-3-7-11-18;2-1(3,4)8(5,6)7/h2-15H,1H3;(H,5,6,7)/q+1;/p-1
• InChI Key： AWOATHYNVXCSGP-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 426.05700
• Monoisotopic Mass: 426.05712123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 394
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 98-102 °C(lit.)
• PSA: 90.88000
• LogP: 6.22260
• Solubility: Not determined

Diphenyl-4-methylphenylsulfonium Trifluoromethanesulfonate Security Information

• Hazard Statement： Corrosive
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：